Cas no 1965192-97-5 (1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl-
• CAS No: 1965192-97-5
• MF: C₁₁H₁₁ClFN₃O
• MW: 255.675944566727
• CID: 5296287
• PubChem ID: 107370648
• Update Time: 2025-07-19

1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl-
• 1965192-97-5
• 1-[1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]propan-1-ol
• EN300-766180

• Inchi： 1S/C11H11ClFN3O/c1-2-11(17)10-6-16(15-14-10)9-4-7(12)3-8(13)5-9/h3-6,11,17H,2H2,1H3
• InChI Key： OXZKAUUBVQDYEN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)N1C=C(C(CC)O)N=N1)F

Computed Properties

• Exact Mass: 255.0574678g/mol
• Monoisotopic Mass: 255.0574678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 412.6±55.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl- (CAS No. 1965192-97-5)

The compound 1H-1,2,3-Triazole-4-methanol, 1-(3-chloro-5-fluorophenyl)-α-ethyl- (CAS No. 1965192-97-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazole core and substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antifungal and antibacterial agents, aligning with the growing demand for novel antimicrobial solutions amid rising antibiotic resistance.

One of the key reasons for the interest in 1H-1,2,3-Triazole-4-methanol derivatives is their role in click chemistry, a widely adopted methodology in modern synthetic organic chemistry. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), offers exceptional stability and versatility, making it a cornerstone in the design of small-molecule therapeutics. This compound’s 3-chloro-5-fluorophenyl moiety further enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 1965192-97-5 has been investigated for its potential to reduce waste and improve atom economy. The integration of fluorine and chlorine substituents not only modulates the compound’s electronic properties but also aligns with the pharmaceutical industry’s focus on halogenated compounds for enhanced metabolic stability. This trend is reflected in the surge of search queries related to "fluorinated drug candidates 2023" and "triazole-based agrochemicals," highlighting its relevance in current scientific discourse.

From a commercial perspective, 1-(3-chloro-5-fluorophenyl)-α-ethyl-1H-1,2,3-Triazole-4-methanol is often referenced in patents and academic publications as a precursor for crop protection agents. Its structural motif is frequently linked to pesticide resistance management, a critical topic in agriculture due to evolving pest strains. This connection addresses frequently searched terms like "new triazole fungicides" and "chlorophenyl derivatives in agriculture," underscoring its interdisciplinary importance.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, which are essential for confirming its purity and structural integrity. These methods are frequently discussed in forums and research papers, resonating with queries like "how to analyze triazole compounds" or "spectroscopic data for fluorophenyl derivatives." Such details are crucial for quality control in industrial-scale production.

Looking ahead, the demand for CAS No. 1965192-97-5 is expected to rise, driven by its adaptability in medicinal chemistry and material science. Innovations in heterocyclic synthesis and the compound’s compatibility with catalytic systems position it as a promising candidate for future breakthroughs. As the scientific community continues to explore its applications, this compound exemplifies the intersection of molecular design and functional utility, answering the call for more efficient and sustainable chemical solutions.